Cas no 90608-78-9 (8-methyl-8-azabicyclo3.2.1octane-3-carboxylic acid hydrochloride)

• Product Name: 8-methyl-8-azabicyclo3.2.1octane-3-carboxylic acid hydrochloride
• CAS No: 90608-78-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD31009780
• CID: 4664640
• PubChem ID: 67400496
• Update Time: 2025-05-19

8-methyl-8-azabicyclo3.2.1octane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• 8-methyl-8-azabicyclo3.2.1octane-3-carboxylic acid hydrochloride

• MDL： MFCD31009780
• Inchi： 1S/C9H15NO2.ClH/c1-10-7-2-3-8(10)5-6(4-7)9(11)12;/h6-8H,2-5H2,1H3,(H,11,12);1H
• InChI Key： XJKHVZZGRQDQFR-UHFFFAOYSA-N
• SMILES： CN1C2CC(C(=O)O)CC1CC2.Cl

Additional information on 8-methyl-8-azabicyclo3.2.1octane-3-carboxylic acid hydrochloride

Comprehensive Overview of 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride (CAS No. 90608-78-9)

The compound 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride (CAS No. 90608-78-9) is a bicyclic organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring an azabicyclo core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug development, particularly in the design of neuromodulators and enzyme inhibitors. The hydrochloride salt form enhances its solubility, making it suitable for various experimental and formulation purposes.

In recent years, the demand for 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride has surged, driven by advancements in medicinal chemistry and the growing interest in small molecule therapeutics. Its CAS No. 90608-78-9 is often queried in scientific databases, reflecting its importance in academic and industrial settings. The compound’s bicyclic framework is structurally analogous to tropane alkaloids, which are known for their pharmacological activities. This similarity has sparked investigations into its potential as a scaffold for central nervous system (CNS) targeting drugs.

One of the key reasons for the popularity of 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride is its versatility. It serves as a precursor for synthesizing derivatives with enhanced bioavailability and target specificity. Researchers exploring structure-activity relationships (SAR) often utilize this compound to optimize molecular interactions with biological targets. Additionally, its hydrochloride salt form ensures stability during storage and handling, a critical factor for laboratory and manufacturing processes.

The compound’s relevance extends to the field of green chemistry, where sustainable synthesis methods are prioritized. Scientists are investigating eco-friendly routes to produce 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride, aligning with global trends toward reducing environmental impact. Questions such as “How to synthesize 90608-78-9 efficiently?” or “What are the applications of azabicyclo compounds in drug discovery?” are commonly encountered in search engines, highlighting the compound’s interdisciplinary significance.

From a technical perspective, the 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride exhibits distinct physicochemical properties. Its molecular weight, melting point, and solubility profile are critical parameters for researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and quantify this compound. These methods ensure the purity and consistency required for high-quality research outcomes.

In conclusion, 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride (CAS No. 90608-78-9) stands as a pivotal compound in modern scientific exploration. Its structural elegance, combined with its broad utility in pharmaceutical development and chemical synthesis, underscores its value. As the scientific community continues to unravel its potential, this compound will likely remain a focal point in innovative research endeavors.